Cas no 2523-01-5 (3-(Dimethylamino)-2-methylpropanoic acid hydrochloride)

• Product Name: 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride
• CAS No: 2523-01-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 1087415
• PubChem ID: 14073324
• Update Time: 2025-10-16

3-(Dimethylamino)-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-2-methylpropanoic acid
• 3-(Dimethylamino)-2-methylpropanoic acidhydrochloride
• N,N-dimethyl-beta-amino-isobutyric acid
• AKOS016342126
• JZRKIWQSOIPFET-UHFFFAOYSA-N
• 3-(DIMETHYLAMINO)-2-METHYLPROPANOICACID
• 2523-01-5
• CS-0450086
• SCHEMBL103865
• ALBB-004149
• STK502950
• DB-150934
• EN300-1074257
• AKOS002657220
• G62832
• 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride

• MDL： MFCD09864581
• Inchi： 1S/C6H13NO2/c1-5(6(8)9)4-7(2)3/h5H,4H2,1-3H3,(H,8,9)
• InChI Key： JZRKIWQSOIPFET-UHFFFAOYSA-N
• SMILES： OC(C(C)CN(C)C)=O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride

Comprehensive Overview of 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride (CAS No. 2523-01-5)

3-(Dimethylamino)-2-methylpropanoic acid hydrochloride (CAS No. 2523-01-5) is a versatile organic compound widely used in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique structural properties and potential applications. Researchers and industry professionals frequently search for terms like "3-(Dimethylamino)-2-methylpropanoic acid hydrochloride synthesis", "CAS 2523-01-5 applications", and "dimethylamino derivatives in drug development", highlighting its relevance in modern science.

The molecular structure of 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride features a dimethylamino group attached to a methyl-substituted propanoic acid backbone, which is protonated as a hydrochloride salt. This configuration enhances its solubility in aqueous solutions, making it particularly useful in biochemical assays and formulation studies. Recent trends in organic chemistry emphasize the importance of such amino acid derivatives, especially in the design of prodrugs and chiral auxiliaries. Searches for "hydrochloride salts in pharmaceuticals" and "chiral building blocks" reflect growing interest in this area.

One of the key applications of CAS No. 2523-01-5 lies in its role as an intermediate in the synthesis of more complex molecules. For instance, it serves as a precursor in the production of active pharmaceutical ingredients (APIs) targeting neurological and metabolic disorders. The compound's ability to act as a hydrogen bond donor and acceptor makes it valuable in molecular recognition processes. Queries such as "3-(Dimethylamino)-2-methylpropanoic acid hydrochloride in drug discovery" and "CAS 2523-01-5 mechanism of action" are common among researchers exploring its therapeutic potential.

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From a synthetic chemistry perspective, the preparation of 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride typically involves the reaction of dimethylamine with methyl acrylate, followed by hydrolysis and salt formation. Optimizing this process for higher yields and purity is a frequent topic in academic and industrial research. Searches for "efficient synthesis of CAS 2523-01-5" and "scale-up of dimethylamino derivatives" reflect the practical challenges addressed by chemists.

Quality control and analytical characterization of CAS No. 2523-01-5 are critical for ensuring its suitability in end-use applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and purity. Researchers often look for "analytical methods for 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride" and "CAS 2523-01-5 specifications" to meet regulatory and performance standards.

The future prospects of 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride are closely tied to advancements in drug delivery systems and material science. Its compatibility with polymers and nanoparticles opens doors for innovative formulations, as seen in searches for "nanocarriers for drug delivery" and "functionalized amino acids in materials". As the scientific community continues to explore its multifaceted roles, this compound remains a cornerstone in both academic and industrial settings.

In summary, 3-(Dimethylamino)-2-methylpropanoic acid hydrochloride (CAS No. 2523-01-5) is a compound of significant scientific and commercial interest. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its adaptable chemical structure. By addressing common search queries and integrating current research trends, this overview aims to provide a thorough and accessible resource for professionals and enthusiasts alike.